Cas no 1016812-00-2 (1-(2-Bromophenyl)ethyl(propyl)amine)
1-(2-Bromophenyl)ethyl(propyl)amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, 2-bromo-α-methyl-N-propyl-
- [1-(2-Bromophenyl)ethyl](propyl)amine
- 1-(2-Bromophenyl)ethyl(propyl)amine
-
- Inchi: 1S/C11H16BrN/c1-3-8-13-9(2)10-6-4-5-7-11(10)12/h4-7,9,13H,3,8H2,1-2H3
- InChI Key: AWTQICLZELKBIH-UHFFFAOYSA-N
- SMILES: C(C1C=CC=CC=1Br)(C)NCCC
Computed Properties
- Exact Mass: 241.04661g/mol
- Monoisotopic Mass: 241.04661g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 242.16g/mol
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
1-(2-Bromophenyl)ethyl(propyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B802945-25mg |
[1-(2-Bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B802945-50mg |
[1-(2-Bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 50mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B802945-250mg |
[1-(2-Bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 250mg |
$ 275.00 | 2022-06-06 | ||
| Enamine | EN300-43059-0.05g |
[1-(2-bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 95.0% | 0.05g |
$45.0 | 2025-02-20 | |
| Enamine | EN300-43059-0.1g |
[1-(2-bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 95.0% | 0.1g |
$67.0 | 2025-02-20 | |
| Enamine | EN300-43059-0.25g |
[1-(2-bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 95.0% | 0.25g |
$96.0 | 2025-02-20 | |
| Enamine | EN300-43059-0.5g |
[1-(2-bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 95.0% | 0.5g |
$151.0 | 2025-02-20 | |
| Enamine | EN300-43059-1.0g |
[1-(2-bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 95.0% | 1.0g |
$193.0 | 2025-02-20 | |
| Enamine | EN300-43059-2.5g |
[1-(2-bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 95.0% | 2.5g |
$378.0 | 2025-02-20 | |
| Enamine | EN300-43059-5.0g |
[1-(2-bromophenyl)ethyl](propyl)amine |
1016812-00-2 | 95.0% | 5.0g |
$556.0 | 2025-02-20 |
1-(2-Bromophenyl)ethyl(propyl)amine Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 1-(2-Bromophenyl)ethyl(propyl)amine
Comprehensive Guide to 1-(2-Bromophenyl)ethyl(propyl)amine (CAS No. 1016812-00-2): Properties, Applications, and Market Insights
1-(2-Bromophenyl)ethyl(propyl)amine (CAS 1016812-00-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated aromatic amine features a unique structural framework, combining a 2-bromophenyl group with an ethylpropylamine side chain. Its molecular formula is C11H16BrN, and it exhibits a molecular weight of 242.16 g/mol. Researchers value this compound for its potential as a building block in drug discovery, particularly in the development of CNS-targeting molecules and enzyme inhibitors.
The compound's physicochemical properties make it particularly interesting for synthetic applications. With a moderate lipophilicity (predicted logP ~3.2) and the presence of both aromatic and aliphatic amine functionalities, 1-(2-Bromophenyl)ethyl(propyl)amine serves as a versatile intermediate in medicinal chemistry. The bromine substituent at the ortho position offers excellent opportunities for further functionalization through cross-coupling reactions, a feature that aligns with current trends in fragment-based drug design and click chemistry approaches.
In pharmaceutical applications, this amine derivative has shown promise in early-stage research for neurological targets. The structural similarity to known dopamine receptor modulators has prompted investigations into its potential as a scaffold for novel psychotropic agents. However, it's crucial to note that all such applications remain in preclinical stages, and no therapeutic claims can be made at this time. The compound's structure-activity relationship (SAR) profile continues to be an area of active study in academic and industrial laboratories worldwide.
The synthesis of 1-(2-Bromophenyl)ethyl(propyl)amine typically involves multi-step organic transformations starting from 2-bromobenzaldehyde or related precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing industry focus on sustainable production methods. Recent publications have demonstrated innovative routes using catalytic amination and microwave-assisted synthesis, significantly improving yields while reducing environmental impact.
From a commercial perspective, the demand for 1016812-00-2 has steadily increased in parallel with the expansion of high-throughput screening programs in drug discovery. Market analysis indicates particular interest from contract research organizations (CROs) and academic institutions engaged in neuropharmacology research. The compound is typically supplied in research quantities (milligram to gram scale) with >95% purity, meeting the stringent requirements of modern medicinal chemistry applications.
Quality control for 1-(2-Bromophenyl)ethyl(propyl)amine involves comprehensive analytical characterization, including HPLC analysis, mass spectrometry, and NMR spectroscopy. These techniques ensure batch-to-batch consistency and verify the absence of process-related impurities. Storage recommendations typically suggest protection from light and moisture at controlled temperatures (-20°C for long-term preservation), reflecting the compound's sensitivity to oxidative degradation.
Emerging applications in material science have expanded the potential uses of this brominated amine. Its incorporation into organic electronic materials and coordination polymers has been explored in recent studies, capitalizing on the electron-withdrawing properties of the bromine substituent and the coordinating ability of the amine functionality. These developments align with growing interest in smart materials and molecular electronics.
Safety considerations for handling CAS 1016812-00-2 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended. The compound should be used in well-ventilated areas or fume hoods, consistent with good laboratory practices for all chemical substances. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to each supplier's product.
The future outlook for 1-(2-Bromophenyl)ethyl(propyl)amine appears promising, with several patent applications citing derivatives of this core structure in various therapeutic areas. The compound's versatility as a chemical building block ensures its continued relevance in both pharmaceutical and materials research. As synthetic methodologies advance and biological screening technologies become more sophisticated, the scientific community anticipates new discoveries involving this interesting brominated amine scaffold.
For researchers sourcing this material, verification of CAS number 1016812-00-2 and confirmation of analytical data are essential steps in supplier selection. The market offers various grades from different manufacturers, with pricing typically reflecting purity levels and analytical documentation. Current industry trends favor suppliers who provide comprehensive characterization data and stability information, meeting the increasing demand for well-documented research chemicals in drug discovery pipelines.
1016812-00-2 (1-(2-Bromophenyl)ethyl(propyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)